3-(2,3-Dihydroxypropyl)benzonitrile
Cat. No. B8540382
M. Wt: 177.20 g/mol
InChI Key: NLQNBUGBQQLONB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09056859B2
Procedure details
A solution of 3-(2,3-dihydroxypropyl)benzonitrile (2.7 g, 15.3 mmol) in MeOH/H2O (v/v=3:1, 40 mL) was added NaIO4 at 0° C. and then stirred at 0° C. for 1.5 h. The result mixture was filtered and the filtrate was concentrated to afford 3-(2-oxoethyl)benzonitrile, which was used next step without further purification.
[Compound]
Name
NaIO4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[OH:1][CH:2](CO)[CH2:3][C:4]1[CH:5]=[C:6]([CH:9]=[CH:10][CH:11]=1)[C:7]#[N:8]>CO.O>[O:1]=[CH:2][CH2:3][C:4]1[CH:5]=[C:6]([CH:9]=[CH:10][CH:11]=1)[C:7]#[N:8] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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2.7 g
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Type
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reactant
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Smiles
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OC(CC=1C=C(C#N)C=CC1)CO
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[Compound]
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Name
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NaIO4
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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CO.O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred at 0° C. for 1.5 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The result mixture was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated
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Outcomes
Product
Details
Reaction Time |
1.5 h |
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Name
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Type
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product
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Smiles
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O=CCC=1C=C(C#N)C=CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
